5-ACETYL-2-AMINO-4-(2-FURANYL)-6-METHYL-4H-PYRAN-3-CARBONITRILE
5-ACETYL-2-AMINO-4-(2-FURANYL)-6-METHYL-4H-PYRAN-3-CARBONITRILE
Brand Name:
Vulcanchem
CAS No.:
105263-08-9
VCID:
VC0012268
InChI:
InChI=1S/C13H12N2O3/c1-7(16)11-8(2)18-13(15)9(6-14)12(11)10-4-3-5-17-10/h3-5,12H,15H2,1-2H3
SMILES:
CC1=C(C(C(=C(O1)N)C#N)C2=CC=CO2)C(=O)C
Molecular Formula:
C13H12N2O3
Molecular Weight:
244.25 g/mol
5-ACETYL-2-AMINO-4-(2-FURANYL)-6-METHYL-4H-PYRAN-3-CARBONITRILE
CAS No.: 105263-08-9
Main Products
VCID: VC0012268
Molecular Formula: C13H12N2O3
Molecular Weight: 244.25 g/mol
| CAS No. | 105263-08-9 |
|---|---|
| Product Name | 5-ACETYL-2-AMINO-4-(2-FURANYL)-6-METHYL-4H-PYRAN-3-CARBONITRILE |
| Molecular Formula | C13H12N2O3 |
| Molecular Weight | 244.25 g/mol |
| IUPAC Name | 5-acetyl-2-amino-4-(furan-2-yl)-6-methyl-4H-pyran-3-carbonitrile |
| Standard InChI | InChI=1S/C13H12N2O3/c1-7(16)11-8(2)18-13(15)9(6-14)12(11)10-4-3-5-17-10/h3-5,12H,15H2,1-2H3 |
| Standard InChIKey | WSQKMSDKNFZDNH-UHFFFAOYSA-N |
| SMILES | CC1=C(C(C(=C(O1)N)C#N)C2=CC=CO2)C(=O)C |
| Canonical SMILES | CC1=C(C(C(=C(O1)N)C#N)C2=CC=CO2)C(=O)C |
| PubChem Compound | 540386 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume